![molecular formula C9H8Cl3N3S B255129 N-methyl-N'-(2,3,6-trichlorobenzylidene)carbamohydrazonothioic acid](/img/structure/B255129.png)
N-methyl-N'-(2,3,6-trichlorobenzylidene)carbamohydrazonothioic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N'-(2,3,6-trichlorobenzylidene)carbamohydrazonothioic acid, also known as AG311, is a chemical compound with potential applications in scientific research. This compound has been shown to have a unique mechanism of action, which makes it a promising tool for studying various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of N-methyl-N'-(2,3,6-trichlorobenzylidene)carbamohydrazonothioic acid involves the inhibition of thioredoxin reductase (TrxR), an enzyme that plays a crucial role in regulating cellular redox homeostasis. This compound binds to the active site of TrxR and inhibits its activity, leading to an increase in ROS levels and oxidative stress. This, in turn, leads to cell death in cancer cells and neuroprotection in neurons.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by increasing ROS levels and oxidative stress. This compound has also been shown to protect neurons from oxidative stress and reduce neuroinflammation in animal models of neurodegenerative diseases. In addition, this compound has been shown to have anti-inflammatory and antioxidant effects in animal models of liver injury.
Advantages and Limitations for Lab Experiments
N-methyl-N'-(2,3,6-trichlorobenzylidene)carbamohydrazonothioic acid has several advantages as a tool for studying various biochemical and physiological processes. It has a unique mechanism of action that makes it a promising tool for studying the role of ROS in various diseases. This compound is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, there are also limitations to using this compound in lab experiments. Its effects on different cell types and in vivo models may vary, and its toxicity and pharmacokinetics need to be further studied.
Future Directions
There are several future directions for research on N-methyl-N'-(2,3,6-trichlorobenzylidene)carbamohydrazonothioic acid. One potential direction is to further study its mechanism of action and its effects on different cell types and in vivo models. Another potential direction is to explore its potential applications in other diseases such as cardiovascular diseases and metabolic disorders. Additionally, the development of this compound derivatives with improved pharmacokinetics and toxicity profiles could lead to the development of novel therapeutics for various diseases.
Synthesis Methods
The synthesis of N-methyl-N'-(2,3,6-trichlorobenzylidene)carbamohydrazonothioic acid involves the reaction of N-methylcarbamohydrazide with 2,3,6-trichlorobenzaldehyde in the presence of thiosemicarbazide. The reaction is carried out in a solvent such as ethanol or methanol, and the product is purified using various techniques such as recrystallization or column chromatography. The yield of the product can vary depending on the reaction conditions and the purity of the starting materials.
Scientific Research Applications
N-methyl-N'-(2,3,6-trichlorobenzylidene)carbamohydrazonothioic acid has been shown to have potential applications in various scientific research fields. It has been used as a tool for studying the role of reactive oxygen species (ROS) in cancer cells. This compound has been shown to induce apoptosis in cancer cells by increasing ROS levels, which leads to oxidative stress and cell death. This compound has also been used to study the role of ROS in neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to protect neurons from oxidative stress and reduce neuroinflammation in animal models of these diseases.
properties
Molecular Formula |
C9H8Cl3N3S |
---|---|
Molecular Weight |
296.6 g/mol |
IUPAC Name |
1-methyl-3-[(Z)-(2,3,6-trichlorophenyl)methylideneamino]thiourea |
InChI |
InChI=1S/C9H8Cl3N3S/c1-13-9(16)15-14-4-5-6(10)2-3-7(11)8(5)12/h2-4H,1H3,(H2,13,15,16)/b14-4- |
InChI Key |
IFFJQTOGVCOLBL-CPSFFCFKSA-N |
Isomeric SMILES |
CNC(=S)N/N=C\C1=C(C=CC(=C1Cl)Cl)Cl |
SMILES |
CNC(=S)NN=CC1=C(C=CC(=C1Cl)Cl)Cl |
Canonical SMILES |
CNC(=S)NN=CC1=C(C=CC(=C1Cl)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.